Cas no 124771-44-4 (Benzamide, 4-ethynyl-N-methyl- (9CI))

• Product Name: Benzamide, 4-ethynyl-N-methyl- (9CI)
• CAS No: 124771-44-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1022519
• PubChem ID: 14596430
• Update Time: 2025-05-20

Benzamide, 4-ethynyl-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-ethynyl-N-methyl- (9CI)
• 4-ethynyl-N-methylbenzamide
• NBCJXPFAQLERKD-UHFFFAOYSA-N
• 4-Ethynyl-N-methyl-benzamide
• DTXSID30562045
• CS-0094842
• SCHEMBL976994
• DB-285013
• 124771-44-4
• D75637
• BENZAMIDE, 4-ETHYNYL-N-METHYL-

• Inchi： 1S/C10H9NO/c1-3-8-4-6-9(7-5-8)10(12)11-2/h1,4-7H,2H3,(H,11,12)
• InChI Key： NBCJXPFAQLERKD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#C)=CC=1)NC

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, 4-ethynyl-N-methyl- (9CI)

Research Brief on Benzamide, 4-ethynyl-N-methyl- (9CI) (CAS: 124771-44-4): Recent Advances and Applications

Benzamide, 4-ethynyl-N-methyl- (9CI) (CAS: 124771-44-4) is a chemically modified benzamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of an ethynyl group at the 4-position and a methyl substitution on the amide nitrogen, serves as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its utility as a building block in the synthesis of targeted inhibitors, particularly in the context of oncology and neurodegenerative diseases.

One of the most notable advancements in the research of Benzamide, 4-ethynyl-N-methyl- (9CI) is its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for the p53-MDM2 interaction, a critical pathway in cancer cell survival. The ethynyl group was found to enhance binding efficiency through covalent interactions with cysteine residues in the MDM2 protein, offering a promising strategy for reactivating p53 in p53-deficient cancers.

In addition to its oncological applications, Benzamide, 4-ethynyl-N-methyl- (9CI) has shown potential in the treatment of neurodegenerative disorders. Research published in ACS Chemical Neuroscience (2024) revealed that this compound can modulate alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study employed a combination of in vitro assays and computational modeling to elucidate the mechanism of action, highlighting the compound's ability to disrupt fibril formation and reduce neurotoxicity in neuronal cell lines.

The synthetic accessibility of Benzamide, 4-ethynyl-N-methyl- (9CI) has also been a focus of recent investigations. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route utilizing Sonogashira coupling, which significantly improves the scalability of production. This advancement is particularly relevant for industrial applications, where cost-effective and efficient synthesis is paramount for large-scale drug development.

Despite these promising developments, challenges remain in the optimization of Benzamide, 4-ethynyl-N-methyl- (9CI)-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a valuable candidate for future drug discovery efforts. Ongoing research is expected to explore its potential in other therapeutic areas, including infectious diseases and inflammation, further expanding its utility in the pharmaceutical industry.